N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C15H20ClN3O2/c1-10-8-12(16)4-5-13(10)18-14(20)9-19-7-3-6-17-15(21)11(19)2/h4-5,8,11H,3,6-7,9H2,1-2H3,(H,17,21)(H,18,20)/t11-/m0/s1
• InChI Key: RPPGMYHOQIOSIR-NSHDSACASA-N
• Canonical SMILES: CC1C(=O)NCCCN1CC(=O)NC2=C(C=C(C=C2)Cl)C
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1CC(=O)NC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C15H20ClN3O2
• Molecular Weight: 309.79 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide, also known as CDM-1, is a compound that has been extensively studied for its potential in treating various diseases.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. In Alzheimer's disease research, this compound has been shown to inhibit the activity of beta-secretase, which is involved in the production of amyloid beta plaques. In HIV research, this compound has been shown to inhibit the activity of integrase, which is involved in the integration of the virus into host cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in tumor cells. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of amyloid beta plaques in the brain. In HIV research, this compound has been shown to inhibit the replication of the virus in host cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide in lab experiments is that it has been extensively studied and has shown promising results in various disease models. However, a limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide research. In cancer research, future studies could focus on optimizing the use of this compound in combination with other cancer therapies. In Alzheimer's disease research, future studies could focus on developing more potent and selective inhibitors of beta-secretase. In HIV research, future studies could focus on developing this compound derivatives that are more effective at inhibiting the replication of the virus. Overall, this compound has shown great potential in treating various diseases, and further research could lead to the development of new therapies that could benefit patients.

Synthesis Methods

N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide can be synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylphenylamine with ethyl chloroacetate to form N-(4-chloro-2-methylphenyl)-2-chloroacetamide. This compound is then reacted with sodium azide to form N-(4-chloro-2-methylphenyl)-2-azidoacetamide, which is subsequently reduced with lithium aluminum hydride to form N-(4-chloro-2-methylphenyl)-2-aminoacetamide. Finally, this compound is reacted with (S)-2-methyl-3-oxo-1,4-diazepane to form this compound.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-[(2S)-2-methyl-3-oxo-1,4-diazepan-1-yl]acetamide has been studied for its potential in treating various diseases such as cancer, Alzheimer's disease, and HIV. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of amyloid beta plaques, which are a hallmark of the disease. In HIV research, this compound has been shown to inhibit the replication of the virus by blocking the interaction between the virus and host cells.